molecular formula C8H4BrFN2O2 B2910647 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid CAS No. 1279219-30-5

6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid

Cat. No. B2910647
CAS RN: 1279219-30-5
M. Wt: 259.034
InChI Key: MGXIGYUASCWVSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid” is a chemical compound with the CAS Number: 1322749-73-4 . It has a molecular weight of 295.5 . The compound is typically stored in an inert atmosphere at temperatures between 2-8°C . It is a solid in physical form .


Molecular Structure Analysis

The InChI code for “6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid” is 1S/C8H4BrFN2O2.ClH/c9-4-1-2-5-11-6 (8 (13)14)7 (10)12 (5)3-4;/h1-3H, (H,13,14);1H . This code provides a standard way to encode the compound’s molecular structure and formula.


Physical And Chemical Properties Analysis

“6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid” is a solid compound . It is stored in an inert atmosphere at temperatures between 2-8°C .

Safety and Hazards

The compound is classified under the GHS07 hazard class . It has the signal word ‘Warning’ and the hazard statements H302-H315-H319-H335 . These statements indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501 , which provide guidance on how to handle the compound safely.

Future Directions

Imidazopyridine compounds, such as “6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid”, have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Therefore, the future directions of this compound could involve further exploration of its potential applications in drug discovery, particularly in the treatment of tuberculosis .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid involves the introduction of a bromine and a fluorine atom onto an imidazo[1,2-a]pyridine ring system, followed by carboxylation of the resulting compound.", "Starting Materials": [ "2-Amino-3-fluoropyridine", "Bromoacetic acid", "Sodium hydroxide", "Carbon dioxide", "Dimethylformamide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Bromination of 2-Amino-3-fluoropyridine with bromoacetic acid in the presence of sodium hydroxide to yield 6-Bromo-3-fluoropyridin-2-ylacetic acid.", "Step 2: Cyclization of 6-Bromo-3-fluoropyridin-2-ylacetic acid with dimethylformamide and diethyl ether to form 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid.", "Step 3: Carboxylation of 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid with carbon dioxide in the presence of water to yield the final product, 6-Bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid." ] }

CAS RN

1279219-30-5

Molecular Formula

C8H4BrFN2O2

Molecular Weight

259.034

IUPAC Name

6-bromo-3-fluoroimidazo[1,2-a]pyridine-2-carboxylic acid

InChI

InChI=1S/C8H4BrFN2O2/c9-4-1-2-5-11-6(8(13)14)7(10)12(5)3-4/h1-3H,(H,13,14)

InChI Key

MGXIGYUASCWVSB-UHFFFAOYSA-N

SMILES

C1=CC2=NC(=C(N2C=C1Br)F)C(=O)O

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.